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Compound of Interest

Compound Name: 4-Fluoro-2-methoxy-5-nitroaniline

Cat. No.: B580436

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the nitration of N-(4-fluoro-2-
methoxyphenyl)acetamide, a key reaction in the synthesis of various pharmaceutical
intermediates. The procedure outlines the preparation of the starting material and its
subsequent nitration to yield N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide.

Data Presentation

The following tables summarize the quantitative data for the key steps in this synthesis.

Table 1: Synthesis of N-(4-fluoro-2-methoxyphenyl)acetamide
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Molecular

Reactant/Re Molecular . . .
Weight ( Quantity Moles Yield (%)

agent Formula
g/mol )

4-fluoro-2-

methoxyanilin ~ C7HsFNO 141.14 380¢ 2.69

e

Acetic

_ C4HsOs3 102.09 439 g 4.30

Anhydride

Acetic Acid C2H402 60.05 950 ml

Product CoH10FNO2 183.18 4109 2.24 83.13

Table 2: Nitration of N-(4-fluoro-2-methoxyphenyl)acetamide

Molecular

Reactant/Re Molecular . . .
Weight ( Quantity Moles Yield (%)

agent Formula
g/mol )

N-(4-fluoro-2-

methoxyphen  CoHioFNO:2 183.18 410¢g 2.24

yl)acetamide

Sulfuric Acid H2S0a4 98.08 1025 ml

Fuming Nitric

) HNOs 63.01
Acid
Product CoHoFN204 228.18 4009 1.75 78.30

Experimental Protocols

The following protocols are adapted from a patented, large-scale synthesis and provide a
detailed methodology for the preparation of N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide.

Step 1: Preparation of N-(4-fluoro-2-
methoxyphenyl)acetamide
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This step involves the acetylation of 4-fluoro-2-methoxyaniline.
Materials:

o 4-fluoro-2-methoxyaniline (380 Q)

o Acetic acid (950 ml)

e Acetic anhydride (439 g)

o Water

o Ethyl acetate

o Petroleum ether

e Dry round bottom flask

Procedure:

e To a dry round bottom flask, add acetic acid (950 ml) and 4-fluoro-2-methoxyaniline (380 g).
« Stir the reaction mass at 25-30°C for 10-15 minutes.

e Slowly add acetic anhydride (439 g) to the reaction mass at 25-35°C over a period of 1.0-2.0
hours.

e Heat the reaction mass to 90°C and stir at the same temperature for 3.0-5.0 hours.

o Decompose the reaction mass in water (1000 ml) and stir at 25-30°C for 1.0-2.0 hours.
« Filter the solid and wash with water (300 ml).

o Extract the reaction mass with ethyl acetate (2000 ml).

e The solvent is distilled out under vacuum.

¢ Add petroleum ether (500 ml) to the residue, cool to below 10°C, and stir for 30 minutes.
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« Filter the solid and wash with petroleum ether (150 ml).

e Dry the solid at 50-60°C for 3-5 hours to yield N-(4-fluoro-2-methoxyphenyl)acetamide (Yield
- 410 g; 83.13%).[1]

Step 2: Nitration of N-(4-fluoro-2-
methoxyphenyl)acetamide

This step describes the nitration of the previously synthesized acetamide.
Materials:

e N-(4-fluoro-2-methoxyphenyl)acetamide (410 g)

e Sulfuric acid (1025 ml)

e Fuming nitric acid

o Chilled water

e Dry round bottom flask

Procedure:

e In a dry round bottom flask, add sulfuric acid (1025 ml) and N-(4-fluoro-2-
methoxyphenyl)acetamide (410 g).

e Cool the reaction mass to 0°C.

e Add fuming nitric acid to the reaction mass at 0-5°C over 4-6 hours and stir at 0°C for 1.0-2.0
hours.

» Slowly decompose the reaction mass into chilled water (3500 ml).
 Stir the reaction mass for 1.0 - 2.0 hours.

e Stir the reaction mass at 25-35°C for 3.0 hours.
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e Filter the solid, wash with water (1000 ml), and dry at 50-60°C for 3-5 hours to yield N-(4-
fluoro-2-methoxy-5-nitrophenyl)acetamide (Yield - 400 g; 78.30%).[1]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the synthesis of N-(4-fluoro-2-methoxy-5-

nitrophenyl)acetamide.

Reaction Mechanism

+NO2* Sigma Complex -H*
" | (Resonance Stabilized)

N-(4-fluoro-2-methoxy-5-nitrophenyl)acetamide

N-(4-fluoro-2-methoxyphenyl)acetamide

H2S0a4 HSO4~

+ H2S04

HNOs NO2* (Nitronium ion) HsO™*

Click to download full resolution via product page

Caption: Electrophilic aromatic substitution mechanism for the nitration reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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